Cas no 954241-93-1 (N-{3-4-(dimethylamino)phenylpropyl}-N'-3-(methylsulfanyl)phenylethanediamide)

• Product Name: N-{3-4-(dimethylamino)phenylpropyl}-N'-3-(methylsulfanyl)phenylethanediamide
• CAS No: 954241-93-1
• MF: C₂₀H₂₅N₃O₂S
• MW: 371.496403455734
• CID: 5851468
• PubChem ID: 16891988
• Update Time: 2025-06-15

N-{3-4-(dimethylamino)phenylpropyl}-N'-3-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[4-(dimethylamino)phenyl]propyl}-N'-[3-(methylsulfanyl)phenyl]ethanediamide
• N1-(3-(4-(dimethylamino)phenyl)propyl)-N2-(3-(methylthio)phenyl)oxalamide
• N-[3-[4-(dimethylamino)phenyl]propyl]-N'-(3-methylsulfanylphenyl)oxamide
• F5021-0778
• 954241-93-1
• AKOS024490784
• N-{3-4-(dimethylamino)phenylpropyl}-N'-3-(methylsulfanyl)phenylethanediamide

• Inchi： 1S/C20H25N3O2S/c1-23(2)17-11-9-15(10-12-17)6-5-13-21-19(24)20(25)22-16-7-4-8-18(14-16)26-3/h4,7-12,14H,5-6,13H2,1-3H3,(H,21,24)(H,22,25)
• InChI Key： CWXFUPDMAMZSHI-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC(C(NCCCC1C=CC(=CC=1)N(C)C)=O)=O

Computed Properties

• Exact Mass: 371.16674822g/mol
• Monoisotopic Mass: 371.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 86.7Ų

Additional information on N-{3-4-(dimethylamino)phenylpropyl}-N'-3-(methylsulfanyl)phenylethanediamide

Professional Introduction to Compound with CAS No. 954241-93-1 and Product Name: N-{3-4-(dimethylamino)phenylpropyl}-N'-3-(methylsulfanyl)phenylethanediamide

The compound with CAS No. 954241-93-1 and the product name N-{3-4-(dimethylamino)phenylpropyl}-N'-3-(methylsulfanyl)phenylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates several key functional groups, including a dimethylamino substituent and a methylsulfanyl group, which contribute to its distinct chemical properties and reactivity.

Recent research in the field of chemically modified diaminodiones has highlighted the importance of such compounds in the design of novel therapeutic agents. The presence of the dimethylamino group in the phenylpropyl chain enhances the compound's ability to interact with biological targets, while the methylsulfanyl group on the phenylethane moiety introduces a polar characteristic that may improve solubility and bioavailability. These features make the compound a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmaceutical molecules. The ethanediamide core provides a versatile scaffold that can be modified to produce derivatives with tailored pharmacological properties. For instance, studies have demonstrated that similar compounds can exhibit inhibitory effects on various enzymes and receptors, making them valuable tools for developing treatments against a range of diseases.

The structural design of N-{3-4-(dimethylamino)phenylpropyl}-N'-3-(methylsulfanyl)phenylethanediamide aligns with current trends in medicinal chemistry, where there is a growing emphasis on creating molecules that are both potent and selective. The combination of basic and polar functional groups enhances its interaction with biological systems, while minimizing off-target effects. This balance is crucial for developing safe and effective therapeutic agents.

In addition to its pharmacological potential, this compound has shown promise in preliminary computational studies regarding molecular dynamics and binding affinity. Advanced computational techniques have been employed to simulate its interactions with biological targets, providing insights into its mechanism of action. These simulations suggest that the compound may bind to specific enzymes or receptors with high affinity, making it a viable candidate for further experimental validation.

The synthesis of N-{3-4-(dimethylamino)phenylpropyl}-N'-3-(methylsulfanyl)phenylethanediamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the dimethylamino group and the methylsulfanyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Researchers have optimized synthetic routes to maximize efficiency while minimizing byproduct formation, which is essential for large-scale production.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Current research efforts are focused on evaluating its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies are critical for determining whether the compound is suitable for further development into a pharmaceutical product.

The broader implications of this research extend beyond individual compounds; they contribute to our understanding of how structural modifications can influence biological activity. By studying molecules like N-{3-4-(dimethylamino)phenylpropyl}-N'-3-(methylsulfanyl)phenylethanediamide, scientists can gain valuable insights into drug design principles that can be applied to other therapeutic areas. This knowledge is essential for accelerating the discovery and development of new drugs that address unmet medical needs.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. The compound's unique properties make it an attractive candidate for further exploration in both academic and industrial settings. By leveraging interdisciplinary approaches, researchers can uncover new therapeutic possibilities and advance our understanding of disease mechanisms.

In conclusion, N-{3-4-(dimethylamino)phenylpropyl}-N'-3-(methylsulfanyl)phenylethanediamide (CAS No. 954241-93-1) represents a significant contribution to pharmaceutical chemistry. Its structural features, synthetic pathways, and potential applications highlight its importance as a tool for drug discovery and development. As research continues to evolve, this compound will likely play a key role in shaping future advancements in medicinal chemistry.